N-[(5-Tert-butyl-1,2-oxazol-3-yl)methyl]-1-(3,4-dihydro-1H-isochromen-1-yl)methanamine;hydrochloride

• IUPAC Name: N-[(5-tert-butyl-1,2-oxazol-3-yl)methyl]-1-(3,4-dihydro-1H-isochromen-1-yl)methanamine;hydrochloride
• InChI: InChI=1S/C18H24N2O2.ClH/c1-18(2,3)17-10-14(20-22-17)11-19-12-16-15-7-5-4-6-13(15)8-9-21-16;/h4-7,10,16,19H,8-9,11-12H2,1-3H3;1H
• InChI Key: NVQXKWYOWNUICM-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CC(=NO1)CNCC2C3=CC=CC=C3CCO2.Cl
• Molecular Formula: C18H25ClN2O2
• Molecular Weight: 336.9 g/mol

Description

The compound contains an oxazole ring, which is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. It also contains a dihydroisochromene ring, which is a bicyclic compound consisting of a benzene ring fused to a tetrahydrofuran ring.

Molecular Structure Analysis

The compound contains an oxazole ring and a dihydroisochromene ring. Oxazole is a five-membered heterocyclic ring containing two nitrogen atoms. Dihydroisochromene is a bicyclic compound consisting of a benzene ring fused to a tetrahydrofuran ring.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound depend on its molecular structure. Oxazoles are generally stable and have good thermal and chemical stability. They are also known to be planar and aromatic, which can contribute to their stability.

Scientific Research Applications

Chemical Synthesis Techniques

Intramolecular Cyclization Processes : Sasaki and Kitagawa (1987) explored intramolecular cyclization techniques, showcasing the synthesis of 1,6-dihydro-3-benzazocines and related compounds. This research highlights methods for generating complex cyclic structures, which are fundamental in the synthesis of diverse chemical entities including oxazolyl derivatives (Sasaki & Kitagawa, 1987).

Novel Antifungal Agents : Arika et al. (1990) detailed the synthesis and application of butenafine hydrochloride, a benzylamine derivative with significant antifungal properties. This work underscores the importance of chemical modifications to enhance therapeutic efficacy and safety profiles of new chemical entities (Arika et al., 1990).

Photophysical Properties

Photophysical Properties and Fluorescent Probes : Guzow et al. (2005, 2007) examined the photophysical properties of benzoxazol-5-ylalanine derivatives, contributing to the understanding of how substituents affect fluorescence and potential applications in developing fluorescent probes for biological and chemical sensing (Guzow et al., 2005); (Guzow et al., 2007).

Antagonistic Properties and Drug Development

Selective Receptor Antagonists : Studies on compounds such as (+)-WAY 100 135 and SDZ 216-525 have provided insight into the development of selective antagonists for receptors, illustrating the complex interplay between chemical structure and biological activity. This research is pertinent to drug development and the understanding of molecular mechanisms underlying therapeutic effects (Lanfumey et al., 1993).